5-Chloro-2-ethoxybenzaldehyde
Overview
Description
5-Chloro-2-ethoxybenzaldehyde (5-CBE) is a compound with a wide range of potential applications in the scientific research field. It is a colorless solid with a melting point of 115°C, and a boiling point of 281°C. It is a chlorinated derivative of benzaldehyde, an aromatic aldehyde, and is used as a reagent in organic synthesis. 5-CBE is a versatile reagent that can be used in the synthesis of various compounds, including pharmaceuticals, dyes, and agrochemicals. It is also widely used in biochemical and physiological studies due to its unique properties.
Scientific Research Applications
Solubility and Activity Coefficients
- Solubility and Infinite Dilution Activity Coefficient : Research by Larachi et al. (2000) focuses on the solubility of similar compounds, including 5-chloro-4-hydroxy-3-methoxybenzaldehyde, in water across various temperatures. This study contributes to understanding the solubility-temperature relationship and provides key insights into the behavior of such compounds in aqueous solutions (Larachi, Leroux, Hamoudi, Bernis, & Sayari, 2000).
Synthesis and Structural Studies
- Synthesis of Schiff-base Macrocycle Complexes : Chen et al. (2014) utilized a similar compound in synthesizing Schiff-base macrocycle complexes, which have implications in coordination chemistry and potential applications in catalysis and material science (Chen, Zhang, Jin, & Huang, 2014).
- Air Oxidation Copper(II) Complexes : Jiao et al. (2011) studied the use of a similar derivative in forming novel copper(II) complexes. This research enhances the understanding of copper complexes' synthesis and potential applications in various fields including catalysis (Jiao, Tao, Ke-Hua, Gang, & Wei, 2011).
Antioxidant Properties
- Antioxidant Activity : Rijal, Haryadi, & Anwar (2022) investigated the antioxidant activity of derivatives from halogenated vanillin, which is relevant to the study of 5-Chloro-2-ethoxybenzaldehyde. Understanding these properties could lead to applications in food science and medicine (Rijal, Haryadi, & Anwar, 2022).
Vibrational Dynamics
- Vibrational Dynamics : Ribeiro-Claro et al. (2021) researched the vibrational dynamics of similar compounds, which could provide insights into the physical properties of 5-Chloro-2-ethoxybenzaldehyde relevant for material science and molecular engineering (Ribeiro-Claro, Vaz, Nolasco, Gil, de Carvalho, Marques, & Amado, 2021).
Other Related Studies
- Synthesis of Ethoxybenzaldehyde : Zhang Zhan-ji's (2014) study on the synthesis of o-ethoxybenzaldehyde provides a framework that might be applicable to synthesizing 5-Chloro-2-ethoxybenzaldehyde, offering insight into potential synthetic routes (Zhang Zhan-ji, 2014).
properties
IUPAC Name |
5-chloro-2-ethoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVUJRLHWDLJULI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10299261 |
Source
|
| Record name | 5-chloro-2-ethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10299261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-ethoxybenzaldehyde | |
CAS RN |
27682-64-0 |
Source
|
| Record name | 27682-64-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128961 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-chloro-2-ethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10299261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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